(6-Fluoro-4-(phenylsulfonyl)quinolin-3-yl)(4-methoxyphenyl)methanone

• IUPAC Name: [4-(benzenesulfonyl)-6-fluoroquinolin-3-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C23H16FNO4S/c1-29-17-10-7-15(8-11-17)22(26)20-14-25-21-12-9-16(24)13-19(21)23(20)30(27,28)18-5-3-2-4-6-18/h2-14H,1H3
• InChI Key: DURQHFYPGQCHDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CN=C3C=CC(=CC3=C2S(=O)(=O)C4=CC=CC=C4)F
• Molecular Formula: C23H16FNO4S
• Molecular Weight: 421.4 g/mol

Description

The compound “(6-Fluoro-4-(phenylsulfonyl)quinolin-3-yl)(4-methoxyphenyl)methanone” belongs to the class of organic compounds known as quinolines. Quinolines are compounds containing a quinoline moiety, a bicyclic aromatic compound made up of a benzene ring fused to a pyridine ring. Fluoroquinolones are a type of quinolines that have a fluorine atom attached, and they are known for their antibacterial properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a phenylsulfonyl group, and a methoxyphenyl group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, quinolines in general can undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and reduction.

Mechanism of Action

Fluoroquinolones, a class of compounds that this molecule belongs to, act by inhibiting bacterial DNA gyrase, a type II topoisomerase, and topoisomerase IV, which are enzymes necessary for bacterial DNA replication, transcription, repair, and recombination.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s always important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future directions in the study of this compound would likely involve further exploration of its synthesis, properties, and potential applications. Given the antibacterial properties of fluoroquinolones, this compound could potentially be studied for its antibacterial activity.